2,4,6-Trichlorophenol
2,4,6-Trichlorophenol
2,4,6-Trichlorophenol belongs to the class of chlorophenols, which occur as industrial wastes and direct environmental pollutants.
2,4,6-Trichlorophenol is a synthetic, colorless crystalline solid that is slightly soluble in water and soluble in organic solvents. It has been used primarily in pesticide formulations and as a wood preservative, although most uses have been cancelled in the US. When heated to decomposition, 2,4,6-trichlorophenol emits toxic and corrosive fumes of hydrochloric acid and other toxic gases. Exposure of humans to 2,4,6-trichrophenol via inhalation has been reported to cause respiratory effects, altered pulmonary function and pulmonary lesions. It is reasonably anticipated to be a human carcinogen. (NCI05)
2,4,6-trichlorophenol appears as yellow to pinkish-orange needles or orange fluffy solid. Strong phenolic odor. (NTP, 1992)
2,4,6-trichlorophenol is a trichlorophenol with phenolic substituents on positions 2, 4 and 6. It has a role as a carcinogenic agent. It is a conjugate acid of a 2,4,6-trichlorophenolate.
2,4,6-Trichlorophenol is a synthetic, colorless crystalline solid that is slightly soluble in water and soluble in organic solvents. It has been used primarily in pesticide formulations and as a wood preservative, although most uses have been cancelled in the US. When heated to decomposition, 2,4,6-trichlorophenol emits toxic and corrosive fumes of hydrochloric acid and other toxic gases. Exposure of humans to 2,4,6-trichrophenol via inhalation has been reported to cause respiratory effects, altered pulmonary function and pulmonary lesions. It is reasonably anticipated to be a human carcinogen. (NCI05)
2,4,6-trichlorophenol appears as yellow to pinkish-orange needles or orange fluffy solid. Strong phenolic odor. (NTP, 1992)
2,4,6-trichlorophenol is a trichlorophenol with phenolic substituents on positions 2, 4 and 6. It has a role as a carcinogenic agent. It is a conjugate acid of a 2,4,6-trichlorophenolate.
Brand Name:
Vulcanchem
CAS No.:
88-06-2
VCID:
VC20789541
InChI:
InChI=1S/C6H3Cl3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
SMILES:
C1=C(C=C(C(=C1Cl)O)Cl)Cl
Molecular Formula:
C6H3Cl3O
C6H2Cl3OH
C6H3Cl3O
C6H2Cl3OH
C6H3Cl3O
Molecular Weight:
197.4 g/mol
2,4,6-Trichlorophenol
CAS No.: 88-06-2
Cat. No.: VC20789541
Molecular Formula: C6H3Cl3O
C6H2Cl3OH
C6H3Cl3O
Molecular Weight: 197.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4,6-Trichlorophenol belongs to the class of chlorophenols, which occur as industrial wastes and direct environmental pollutants. 2,4,6-Trichlorophenol is a synthetic, colorless crystalline solid that is slightly soluble in water and soluble in organic solvents. It has been used primarily in pesticide formulations and as a wood preservative, although most uses have been cancelled in the US. When heated to decomposition, 2,4,6-trichlorophenol emits toxic and corrosive fumes of hydrochloric acid and other toxic gases. Exposure of humans to 2,4,6-trichrophenol via inhalation has been reported to cause respiratory effects, altered pulmonary function and pulmonary lesions. It is reasonably anticipated to be a human carcinogen. (NCI05) 2,4,6-trichlorophenol appears as yellow to pinkish-orange needles or orange fluffy solid. Strong phenolic odor. (NTP, 1992) 2,4,6-trichlorophenol is a trichlorophenol with phenolic substituents on positions 2, 4 and 6. It has a role as a carcinogenic agent. It is a conjugate acid of a 2,4,6-trichlorophenolate. |
|---|---|
| CAS No. | 88-06-2 |
| Molecular Formula | C6H3Cl3O C6H2Cl3OH C6H3Cl3O |
| Molecular Weight | 197.4 g/mol |
| IUPAC Name | 2,4,6-trichlorophenol |
| Standard InChI | InChI=1S/C6H3Cl3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H |
| Standard InChI Key | LINPIYWFGCPVIE-UHFFFAOYSA-N |
| Impurities | The 2,4,6-trichlorophenol produced as an intermediate product in the technical production of chloranil contained uP to 10.5 mg/kg of a mixture of 1,3,6,8- and 1,3,7,9-tetrachlorodibenzo-p-dioxin, but was free of any 2,3,7,8-tetrachlorodibenzo-p-dioxin. 1,3,6,8-Tetrachlorodibenzo-para-dioxin and 2,3,7-trichlorodibenzo-para-dioxin were found in a sample of 2,4,6-trichlorophenol at levels of 49 and 93 mg/kg, respectively. ... And tetra-, penta- and hexachlorodibenzofurans were found in one sample of 2,4,6-trichlorophenol. In a Swedish sample of 2,4,6-trichlorophenol, 1.5 mg/kg 2,3,7,8-tetrachlorodibenzofuran was found, as well as 17.5, 36 and 4.8 mg/kg penta-, hexa- and heptachlordibenzofurans; less than 3 mg/kg polychlorinated dibenzo-para-dioxins were found. |
| SMILES | C1=C(C=C(C(=C1Cl)O)Cl)Cl |
| Canonical SMILES | C1=C(C=C(C(=C1Cl)O)Cl)Cl |
| Boiling Point | 475 °F at 760 mm Hg (NTP, 1992) 246.0 °C 249 °C 246 °C |
| Colorform | Crystals from ligroin Yellow flakes Orthorhombic needles from acetic acid |
| Flash Point | 99 °C c.c. |
| Melting Point | 157.1 °F (NTP, 1992) 69.0 °C 69.5 °C 69 °C |
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